4-(Methoxymethyl)aniline
Overview
Description
4-(Methoxymethyl)aniline, also known as 4-MMA, is an aromatic amine compound with a wide range of applications in the scientific and industrial fields. It is a colorless liquid with a strong odor, and is soluble in many organic solvents. 4-MMA is used as a starting material for the synthesis of various organic compounds, and as a reagent in various laboratory experiments. It is also used in the manufacture of pharmaceuticals, dyes, and other chemicals.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Tetrahydroquinolines : 4-(Methoxymethyl)aniline is used in synthesizing tetrahydroquinolines related to Virantmycin. The process involves reacting 4-substituted anilines with specific propargyl chlorides and cyclizing them to form dihydroquinolines (Francis, Williamson, & Ward, 2004).
Vibrational Analysis and Antimicrobial Activity : The compound 4-Methoxy-N-(nitrobenzylidene)-aniline has been studied for its structural and vibrational properties, chemical reactivity, and antimicrobial activities (Subi, Dhas, Balachandran, & Joe, 2022).
Aniline Oxidation : 4-(Methoxymethyl)aniline undergoes selective oxidation to produce azoxyarenes, which are important intermediates in various chemical syntheses (Gebhardt, Priewisch, Irran, & Rück-Braun, 2008).
Materials Science and Environmental Applications
Polymer Synthesis and Nonlinear Optics : 4-(Methoxymethyl)aniline derivatives are used in the synthesis of hyperbranched polymers with potential applications in nonlinear optics (Zhang, Wada, & Sasabe, 1997).
Environmental Remediation : In the context of environmental science, studies have focused on the oxidation of methoxyanilines, including 4-(Methoxymethyl)aniline, for treating wastewater contaminants (Chaturvedi & Katoch, 2020).
Photochemical Studies and Electrochemistry
Photochromism in Polymer Matrices : Research has been conducted on the photochromism of aniline derivatives, including 4-(Methoxymethyl)aniline, in polymer matrices, which has implications in material science and optical applications (Yin, Kuwabara, Haramoto, & Nanasawa, 1996).
Electrochemical and Electrochromic Behaviors : Studies have examined the substituent effect on the electrochemical and electrochromic behaviors of aromatic polyimides based on aniline derivatives (Huang, Yen, & Liou, 2011).
Mechanism of Action
Target of Action
Anilines, in general, are known to interact with various biological targets, including enzymes and receptors, depending on their specific chemical structure .
Mode of Action
It has been reported that anilines can undergo reactions with methyl radicals . The potential energy surface of the aniline + CH3 reaction has been established, and it was found that the H-abstraction from the -NH2 group of aniline competes with the CH3-addition on the C atom at the ortho site of aniline .
Biochemical Pathways
Anilines and their derivatives can react with atmospheric oxidants and contribute to the formation of secondary organic aerosols .
Pharmacokinetics
The compound is a solid at room temperature and has a molecular weight of 13718 . These properties may influence its absorption and distribution in the body.
Result of Action
It is known that anilines can undergo various reactions, including nucleophilic substitution and addition reactions . These reactions could potentially lead to changes at the molecular and cellular levels.
properties
IUPAC Name |
4-(methoxymethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO/c1-10-6-7-2-4-8(9)5-3-7/h2-5H,6,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URSADVDNUKPSIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50570102 |
Source
|
| Record name | 4-(Methoxymethyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50570102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methoxymethyl)aniline | |
CAS RN |
80936-82-9 |
Source
|
| Record name | 4-(Methoxymethyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50570102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 80936-82-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Chloro-6,11-dihydro-6-methyldibenzo[C,F][1,2]thiazepin-11-OL 5,5-dioxide](/img/structure/B1590897.png)